Cas no 1257381-44-4 (2-Oxa-7-azaspiro[3.5]nonane, trifluoroacetate)

• Product Name: 2-Oxa-7-azaspiro[3.5]nonane, trifluoroacetate
• CAS No: 1257381-44-4
• MF: C₉H₁₄F₃NO₃
• MW: 241.207573413849
• MDL: MFCD18642767
• CID: 2105426
• PubChem ID: 67074719
• Update Time: 2025-07-25

2-Oxa-7-azaspiro[3.5]nonane, trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 2-oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate
• 2-oxa-7-azaspiro[3.5]nonane (2,2,2-trifluoroacetate)
• 2-oxa-7-azaspiro[3.5]nonane, trifluoroacetate
• PYXPVVNETLDIPW-UHFFFAOYSA-N
• 2-oxa-7-azaspiro[3.5]nonane trifluoroacetate
• 2-Oxa-7-aza-spiro[3.5]nonane trifluoro-acetic acid salt
• 2-oxa-7-azaspiro[3.5]nonane;2,2,2-trifluoroacetic acid
• AKOS037649727
• SCHEMBL1556143
• C11482
• CS-13509
• 1257381-44-4
• MFCD18642767
• CS-M0658
• DA-25754
• SY346227
• 2-oxa-7-azaspiro[3.5]nonane,trifluoroacetate
• 2-Oxa-7-azaspiro[3.5]nonane, trifluoroacetate

• MDL： MFCD18642767
• Inchi： 1S/C7H13NO.C2HF3O2/c1-3-8-4-2-7(1)5-9-6-7;3-2(4,5)1(6)7/h8H,1-6H2;(H,6,7)
• InChI Key： PYXPVVNETLDIPW-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O1CC2(C1)CCNCC2

Computed Properties

• Exact Mass: 241.09257779g/mol
• Monoisotopic Mass: 241.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-Oxa-7-azaspiro[3.5]nonane, trifluoroacetate

Recent Advances in the Application of 2-Oxa-7-azaspiro[3.5]nonane, trifluoroacetate (CAS: 1257381-44-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Oxa-7-azaspiro[3.5]nonane, trifluoroacetate (CAS: 1257381-44-4) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has garnered significant attention due to its potential applications in drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its utility as a versatile building block for the synthesis of bioactive molecules, owing to its favorable physicochemical properties and ability to modulate key biological targets.

One of the most notable advancements in the application of 2-Oxa-7-azaspiro[3.5]nonane, trifluoroacetate is its incorporation into the design of small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of this compound in disrupting the interaction between HIV-1 integrase and LEDGF/p75, a critical step in viral replication. The researchers utilized structure-activity relationship (SAR) studies to optimize the spirocyclic core, resulting in compounds with nanomolar inhibitory activity and improved metabolic stability. This work underscores the potential of 1257381-44-4 as a key intermediate in antiviral drug development.

In addition to its antiviral applications, recent research has explored the use of 2-Oxa-7-azaspiro[3.5]nonane, trifluoroacetate in CNS drug discovery. A 2024 preprint publication on bioRxiv reported the synthesis of novel dopamine D3 receptor (D3R) selective ligands based on this scaffold. The study employed computational modeling and in vitro binding assays to identify compounds with high selectivity for D3R over D2R, a crucial feature for minimizing side effects in the treatment of Parkinson's disease and schizophrenia. The lead compound from this series exhibited excellent blood-brain barrier penetration in rodent models, highlighting the potential of this scaffold in CNS-targeted therapeutics.

The synthetic accessibility of 2-Oxa-7-azaspiro[3.5]nonane, trifluoroacetate has also been a focus of recent investigations. A 2023 paper in Organic Letters described an improved, scalable synthesis of this compound via a [3+2] cycloaddition strategy, achieving higher yields (78%) and better stereocontrol compared to previous methods. This advancement is particularly significant for industrial applications, as it addresses previous challenges in large-scale production. The authors also demonstrated the compound's versatility by showcasing its use in the synthesis of various pharmacophores, including γ-lactams and pyrrolidines.

Looking forward, the unique structural features of 2-Oxa-7-azaspiro[3.5]nonane, trifluoroacetate (1257381-44-4) position it as a valuable tool in chemical biology and drug discovery. Its rigid spirocyclic core provides conformational constraint that can enhance binding affinity and selectivity, while the heteroatom-rich structure offers multiple points for derivatization. Current research efforts are exploring its application in targeted protein degradation (PROTACs) and as a component of covalent inhibitors. As synthetic methodologies continue to improve and our understanding of its biological interactions deepens, this scaffold is poised to play an increasingly important role in the development of next-generation therapeutics.